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Compound of Interest

Compound Name: PD 165929

Cat. No.: B1679121 Get Quote

Technical Support Center: PD 165929
Welcome to the Technical Support Center for PD 165929. This resource is designed to assist

researchers, scientists, and drug development professionals with common solubility and

stability issues encountered during experiments with this compound.

Frequently Asked Questions (FAQs)
Q1: What is PD 165929 and what is its mechanism of action?

PD 165929 is a high-affinity, selective, and competitive non-peptide antagonist of the

Neuromedin-B receptor (NMBR), also known as a bombesin receptor subtype. It blocks the

binding of the natural ligand, neuromedin B (NMB), to its receptor, thereby inhibiting

downstream signaling pathways. This interaction prevents the activation of various

physiological processes mediated by NMB, such as smooth muscle contraction, hormone

secretion, and neural activity modulation.[1][2]

Q2: I am having trouble dissolving PD 165929. What are the recommended solvents?

While specific quantitative solubility data from manufacturers is limited, PD 165929 is a

synthetic organic compound that is generally soluble in organic solvents. For in vitro

experiments, Dimethyl Sulfoxide (DMSO) is the most commonly recommended solvent. It is

advisable to first prepare a concentrated stock solution in DMSO.

Q3: What is the recommended procedure for preparing a stock solution of PD 165929?
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To prepare a stock solution, dissolve the powdered PD 165929 in 100% DMSO to a

concentration of 10 mM or higher. Gentle warming and vortexing can aid in dissolution. For cell-

based assays, this stock solution should then be serially diluted in the appropriate cell culture

medium to the desired final working concentration. It is crucial to ensure that the final

concentration of DMSO in the cell culture is low (typically less than 0.1%) to avoid solvent-

induced cytotoxicity.

Q4: What are the best practices for storing PD 165929?

Powder: The solid form of PD 165929 is stable and should be stored at -20°C for long-term

storage. One supplier suggests a shelf life of 1095 days under these conditions.[3]

In Solution: Stock solutions of PD 165929 in DMSO should be aliquoted into single-use

volumes to avoid repeated freeze-thaw cycles, which can lead to degradation. These

aliquots should be stored at -20°C or -80°C.

Q5: How stable is PD 165929 in solution?

Specific stability studies on PD 165929 in solution are not widely published. However, for many

organic compounds dissolved in DMSO, it is good practice to use the prepared stock solutions

within a few weeks to a month when stored at -20°C. For longer-term storage, -80°C is

recommended. The stability of the compound in aqueous solutions, such as cell culture media,

is likely to be significantly lower. Therefore, working solutions should be prepared fresh for each

experiment.

Q6: Is PD 165929 sensitive to light?

There is no specific information available regarding the light sensitivity of PD 165929. As a

general precaution for all photosensitive compounds, it is recommended to store the solid

compound and its solutions in light-protected vials (e.g., amber vials) and to minimize exposure

to light during handling and experiments.
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Issue Possible Cause Troubleshooting Steps

Precipitation in cell culture

medium

The concentration of PD

165929 exceeds its solubility

limit in the aqueous medium.

- Ensure the final DMSO

concentration is below 0.1%.-

Prepare a more dilute stock

solution in DMSO before

adding to the medium.-

Perform a solubility test by

preparing serial dilutions of PD

165929 in your specific cell

culture medium to determine

the maximum soluble

concentration.

Inconsistent experimental

results

- Degradation of PD 165929 in

stock or working solutions.-

Inaccurate concentration of the

stock solution.

- Prepare fresh stock and

working solutions from the

powdered compound.- Avoid

repeated freeze-thaw cycles of

the stock solution by preparing

single-use aliquots.- Verify the

concentration of your stock

solution using an appropriate

analytical method if possible.

No observable effect in the

assay

- Insufficient concentration of

PD 165929.- The experimental

system does not express the

NMB receptor.

- Perform a dose-response

experiment to determine the

optimal working concentration.-

Confirm the expression of the

Neuromedin-B receptor in your

cell line or tissue model using

techniques like RT-PCR,

Western blot, or

immunofluorescence.

Data Summary
Physicochemical Properties
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Property Value

Molecular Formula C37H47N5O2

Molecular Weight 609.8 g/mol

CAS Number 185215-75-2

Recommended Storage Conditions
Form Temperature Duration

Solid Powder -20°C Up to 3 years[3]

DMSO Stock Solution -20°C or -80°C
Short to medium term (weeks

to months)

Aqueous Working Solution 2-8°C
Prepare fresh for each

experiment

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of PD
165929 in DMSO

Weighing: Accurately weigh out the desired amount of PD 165929 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you will need

6.098 mg of PD 165929.

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the weighed

powder in a sterile, light-protected vial.

Mixing: Gently vortex the solution until the compound is completely dissolved. If necessary,

brief warming in a water bath (not exceeding 37°C) can be used to facilitate dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected microcentrifuge tubes. Store the aliquots at -20°C or -80°C.
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Protocol 2: General Workflow for an In Vitro Cell-Based
Assay

Preparation

Treatment

Analysis

Prepare 10 mM PD 165929
stock in DMSO

Prepare working solutions
by diluting stock in media

Seed cells and allow
to adhere overnight

Treat cells with varying
concentrations of PD 165929

Incubate for the
desired time period

Perform downstream analysis
(e.g., cell viability, signaling assay)

Click to download full resolution via product page

Caption: A general experimental workflow for using PD 165929 in cell-based assays.
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Signaling Pathway
Neuromedin-B Receptor (NMBR) Signaling Pathway
PD 165929 acts as an antagonist at the Neuromedin-B receptor (NMBR), which is a G-protein

coupled receptor (GPCR). The binding of the endogenous ligand, Neuromedin B (NMB), to

NMBR typically activates Gq/11 proteins. This activation leads to the stimulation of

Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2)

into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of

intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates Protein

Kinase C (PKC). This signaling cascade can influence various cellular processes, including cell

proliferation, smooth muscle contraction, and neurotransmission.[4][5][6] PD 165929 blocks the

initiation of this cascade by preventing NMB from binding to its receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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